Cas no 1248677-64-6 (5-bromo-2-methoxy-N-methylaniline)

• Product Name: 5-bromo-2-methoxy-N-methylaniline
• CAS No: 1248677-64-6
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• MDL: MFCD14683265
• CID: 5618065
• PubChem ID: 59454394
• Update Time: 2025-10-29

5-bromo-2-methoxy-N-methylaniline Chemical and Physical Properties

Names and Identifiers

• AKOS010776579
• EN300-2993118
• SCHEMBL20334769
• 5-bromo-2-methoxy-N-methylaniline
• 1248677-64-6
• A1-40162
• Benzenamine, 5-bromo-2-methoxy-N-methyl-

• MDL： MFCD14683265
• Inchi： 1S/C8H10BrNO/c1-10-7-5-6(9)3-4-8(7)11-2/h3-5,10H,1-2H3
• InChI Key： WRILVSKRQLVNLI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)NC)OC

Computed Properties

• Exact Mass: 214.99458g/mol
• Monoisotopic Mass: 214.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.449±0.06 g/cm3(Predicted)
• Boiling Point: 267.8±25.0 °C(Predicted)
• pka: 3.96±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 5-bromo-2-methoxy-N-methylaniline

5-Bromo-2-Methoxy-N-Methylaniline (CAS No. 1248677-64-6)

The compound 5-bromo-2-methoxy-N-methylaniline, identified by the CAS registry number 1248677-64-6, is an aromatic amine derivative with significant applications in organic synthesis and material science. This compound has gained attention in recent years due to its unique chemical properties and potential uses in various fields, including pharmaceuticals, agrochemicals, and advanced materials.

Chemical Structure and Properties

The molecular structure of 5-bromo-2-methoxy-N-methylaniline consists of a benzene ring substituted with a bromine atom at position 5, a methoxy group at position 2, and an N-methylamino group at position 1. This substitution pattern imparts distinct electronic and steric effects, making the compound highly versatile for further functionalization. The presence of electron-donating methoxy and N-methylamino groups enhances the reactivity of the aromatic ring, facilitating various electrophilic substitution reactions.

Synthesis and Applications

The synthesis of 5-bromo-2-methoxy-N-methylaniline typically involves multi-step processes, including nucleophilic aromatic substitution and alkylation reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. This compound serves as an intermediate in the production of advanced materials such as high-performance polymers and optoelectronic devices.

In the pharmaceutical industry, 5-bromo-2-methoxy-N-methylaniline is used as a building block for developing bioactive molecules targeting various therapeutic areas, including cancer and inflammation. Its role in drug discovery has been highlighted in several recent studies published in high-impact journals.

Recent Research Highlights

Recent research has focused on leveraging the unique properties of 5-bromo-2-methoxy-N-methylaniline for innovative applications. For instance, scientists have explored its use in synthesizing novel metal-organic frameworks (MOFs) with enhanced catalytic activity for industrial processes such as carbon capture and hydrogenation reactions.

Additionally, studies have demonstrated the potential of this compound in developing advanced sensors for detecting environmental pollutants. Its ability to form stable coordination complexes with metal ions makes it a promising candidate for sensor applications.

Safety and Handling

While handling 5-bromo-2-methoxy-N-methylaniline, it is essential to follow standard laboratory safety protocols to minimize exposure risks. Proper ventilation, protective equipment, and waste management practices should be implemented to ensure safe handling and disposal.

In conclusion, the compound CAS No. 1248677-64-6, or 5-bromo-2-methoxy-N-methylaniline, represents a valuable building block in modern organic chemistry with diverse applications across multiple industries. Its continued exploration in cutting-edge research ensures its relevance in advancing scientific knowledge and technological innovations.